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Compound of Interest

Compound Name: Methionine Sulfoximine

Cat. No.: B141240

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide to the administration of Methionine
Sulfoximine (MSO) in mouse studies, covering common administration routes, dosages, and
experimental protocols. The information is intended to aid in the design and execution of
studies investigating the effects of MSO on various physiological and pathological processes.

Methionine Sulfoximine is an irreversible inhibitor of glutamine synthetase (GS), a critical
enzyme in the glutamate-glutamine cycle.[1][2] By inhibiting GS, MSO disrupts the conversion
of glutamate to glutamine, leading to a reduction in the levels of both amino acids in the brain.
[2] This mechanism of action makes MSO a valuable tool for studying glutamate excitotoxicity,
neurodegenerative diseases, and inflammatory responses.[3][4]

Data Summary

The following tables summarize quantitative data from mouse studies involving MSO
administration.
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Key Findings

Reference

Intraperitonea

1G.p.)

SOD1(G93A)
(ALS model)

Not Specified

Not Specified

Reduced
glutamine
synthetase
activity by
85%;
Reduced
brain
glutamine by
60%;
Reduced
brain
glutamate by
30%;
Extended
lifespan by
8%

[2](5]

Intraperitonea
I (i.p.)

CBA/J 40

Single dose

Induction of

seizures

[1]

Intraperitonea

1G.p.)

C57BL/6J 100

Single dose

Induction of

seizures

[1]

Intraperitonea
[(i.p.)

MSO-Fast
(inbred)

75

Single dose

Induction of

seizures

[1]

Intraperitonea
I (i.p.)

MSO-Slow
(inbred)

250

Single dose

Induction of

seizures

[1]

Signaling Pathway

The primary signaling pathway affected by MSO is the glutamate-glutamine cycle, which is
essential for maintaining glutamate homeostasis in the central nervous system.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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